Cas no 521-55-1 (Naphthalene,1-(3,4-dimethoxyphenyl)-1,2,3,4- tetrahydro-6,7-dimethoxy-2,3-dimethyl-,(1S,2R,3S)-)

Naphthalene,1-(3,4-dimethoxyphenyl)-1,2,3,4- tetrahydro-6,7-dimethoxy-2,3-dimethyl-,(1S,2R,3S)- structure
521-55-1 structure
Product Name:Naphthalene,1-(3,4-dimethoxyphenyl)-1,2,3,4- tetrahydro-6,7-dimethoxy-2,3-dimethyl-,(1S,2R,3S)-
CAS No:521-55-1
MF:C22H28O4
MW:356.455327033997
CID:374709
PubChem ID:193309
Update Time:2025-04-19

Naphthalene,1-(3,4-dimethoxyphenyl)-1,2,3,4- tetrahydro-6,7-dimethoxy-2,3-dimethyl-,(1S,2R,3S)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1-(3,4-dimethoxyphenyl)-1,2,3,4- tetrahydro-6,7-dimethoxy-2,3-dimethyl-,(1S,2R,3S)-
    • isogalbulin
    • 521-55-1
    • (1s,2r,3s)-1-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-1,2,3,4-tetrahydronaphthalene
    • DTXSID80966458
    • 1-(3,4-Dimethoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-1,2,3,4-tetrahydronaphthalene
    • Inchi: 1S/C22H28O4/c1-13-9-16-11-20(25-5)21(26-6)12-17(16)22(14(13)2)15-7-8-18(23-3)19(10-15)24-4/h7-8,10-14,22H,9H2,1-6H3/t13-,14+,22-/m0/s1
    • InChI Key: WYBOVISLCPAJFV-VVYDWRJNSA-N
    • SMILES: O(C)C1C(=CC2=C(C=1)[C@H](C1C=CC(=C(C=1)OC)OC)[C@H](C)[C@@H](C)C2)OC

Computed Properties

  • Exact Mass: 356.19884
  • Monoisotopic Mass: 356.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Density: 1.059
  • Boiling Point: 455.3°Cat760mmHg
  • Flash Point: 114.8°C
  • Refractive Index: 1.528
  • PSA: 36.92
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